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Compound of Interest

Compound Name: Boc-D-FMK

Cat. No.: B2406791

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-D-FMK (Boc-Asp(OMe)-FMK) is a cell-permeable, irreversible, and broad-spectrum
inhibitor of caspases, a family of cysteine proteases that play a central role in the execution
phase of apoptosis.[1][2][3] Its mechanism involves the fluoromethyl ketone (FMK) group,
which irreversibly binds to the catalytic site of activated caspases, thereby blocking the
apoptotic signaling cascade.[3] The compound includes a methyl ester group that enhances its
cell permeability; once inside the cell, cytoplasmic esterases cleave this group to activate the
inhibitor.[1]

Due to its ability to effectively block apoptosis induced by various stimuli, Boc-D-FMK is a
critical tool in cell biology and drug discovery for studying the mechanisms of programmed cell
death.[1][4] For example, it has been shown to inhibit TNF-a-induced apoptosis in neutrophils
with an IC50 value of 39 uM.[1][2][4] Proper dissolution and storage of Boc-D-FMK are
paramount to ensure its stability and efficacy in experimental settings. These notes provide
detailed protocols for the preparation and storage of Boc-D-FMK stock solutions.

Product Information and Data

Quantitative data regarding the physical properties, solubility, and recommended storage of
Boc-D-FMK are summarized in the tables below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2406791?utm_src=pdf-interest
https://www.benchchem.com/product/b2406791?utm_src=pdf-body
https://www.caymanchem.com/product/16118/boc-d-fmk
https://www.medchemexpress.com/BOC-D-FMK.html
https://www.apexbt.com/boc-d-fmk.html
https://www.apexbt.com/boc-d-fmk.html
https://www.caymanchem.com/product/16118/boc-d-fmk
https://www.benchchem.com/product/b2406791?utm_src=pdf-body
https://www.caymanchem.com/product/16118/boc-d-fmk
https://www.selleckchem.com/products/boc-d-fmk.html
https://www.caymanchem.com/product/16118/boc-d-fmk
https://www.medchemexpress.com/BOC-D-FMK.html
https://www.selleckchem.com/products/boc-d-fmk.html
https://www.benchchem.com/product/b2406791?utm_src=pdf-body
https://www.benchchem.com/product/b2406791?utm_src=pdf-body
https://www.benchchem.com/product/b2406791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2406791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Table 1: Physical and Chemical Properties of Boc-D-FMK

Property Value Reference
Boc-aspartyl(OMe)-
Full Name ST, [1]
fluoromethylketone
Molecular Formula C11H1sFNOs [1][5]
Molecular Weight 263.26 g/mol [2][5]
CAS Number 187389-53-3 [1][3]
Appearance Crystalline solid [1]
| Purity | 295% |[1] |
Table 2: Solubility of Boc-D-FMK
Solvent Solubility Reference
DMSO 2100 mg/mL (~380 mM) [2]
30 mg/mL (~114 mM) [1]
>11.65 mg/mL (~44 mM) [3]
Ethanol 50 mg/mL (~190 mM) [1]
>41.65 mg/mL (~158 mM) [3]
DMF 30 mg/mL (~114 mM) [1]
PBS (pH 7.2) 0.3 mg/mL (~1.14 mM) [1]

| Water | Insoluble |[3][5] |

Table 3: Recommended Storage Conditions
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Format Temperature Duration Reference

Solid (Powder) -20°C 24 years [1]

Stock Solution (in

-80°C 6 - 12 months [2][4]
DMSO)

|| -20°C | 1 - 6 months |[2][4][5] |

Experimental Protocols
Required Materials and Equipment

e Boc-D-FMK solid powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or cryovials

o Pipettes and sterile, filtered pipette tips

» Vortex mixer

» Ultrasonic bath (optional, for aiding dissolution)

e -20°C and -80°C freezers

Protocol 1: Preparation of a 20 mM Stock Solution in
DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be
easily diluted to a final working concentration for cell-based assays.

e Acclimatization: Before opening, allow the vial of Boc-D-FMK powder to warm to room
temperature for 15-20 minutes. This prevents moisture condensation, which can affect
compound stability.[6]
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» Calculation: Determine the required volume of DMSO. To prepare a 20 mM stock solution
from 1 mg of Boc-D-FMK (MW: 263.26 g/mol ):

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o Volume (L) = 0.001 g/ (0.020 mol/L * 263.26 g/mol ) = 0.0001899 L
o Volume (pL) =190 uL
e Dissolution: Add 190 pL of anhydrous DMSO to the vial containing 1 mg of Boc-D-FMK.

e Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. If dissolution is slow, gentle warming to 37°C for 10 minutes or brief sonication in
an ultrasonic bath can be used to aid the process.[3][7] Visually inspect the solution to
ensure no particulates are present.

Protocol 2: Storage and Handling of Stock Solution

To maintain the integrity and activity of the inhibitor, it is critical to store it properly and avoid
repeated freeze-thaw cycles.[2][4]

« Aliquoting: Immediately after preparation, dispense the stock solution into smaller, single-use
aliquots in sterile cryovials or microcentrifuge tubes. The aliquot volume should be based on
the typical requirements of your experiments (e.g., 10-20 pL per aliquot).

e Short-Term Storage: For use within one month, aliquots can be stored at -20°C.[2][4]

e Long-Term Storage: For storage longer than one month, store aliquots at -80°C, where the
solution can remain stable for at least 6 months.[2]

« Handling: When an aliquot is needed, remove it from the freezer and allow it to thaw
completely at room temperature before opening. Use the required amount and discard any
unused portion of the thawed aliquot to prevent degradation. Do not refreeze.

Protocol 3: Preparation of a Working Solution for Cell
Culture
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This protocol describes the dilution of the 20 mM stock solution to a final working concentration
(e.g., 50 uM) in cell culture medium.

e Thawing: Retrieve one aliquot of the 20 mM Boc-D-FMK stock solution from the freezer and
thaw it completely at room temperature.

« Dilution Calculation: To prepare 1 mL of cell culture medium with a final Boc-D-FMK
concentration of 50 pM:

o ViCi1 = V20C2
o Vi1 * (20,000 uM) = (1000 pL) * (50 uM)
o V1= (1000 * 50) / 20,000 = 2.5 pL

o Preparation: In a sterile tube, add 2.5 pL of the 20 mM stock solution to 997.5 uL of pre-
warmed cell culture medium.

o Mixing and Application: Gently mix the working solution by pipetting or inverting the tube.
Add the solution immediately to your cell culture. Note that the final concentration of DMSO
should be monitored to avoid solvent-induced cytotoxicity (typically <0.5% v/v).

Visualizations
Experimental Workflow

The following diagram illustrates the standard workflow for preparing and using Boc-D-FMK
solutions.
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Caption: Workflow for Boc-D-FMK solution preparation, storage, and use.
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Mechanism of Action: Caspase Inhibition

This diagram shows a simplified overview of the apoptotic pathway and the point of intervention
by Boc-D-FMK.
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Caption: Boc-D-FMK acts as a pan-caspase inhibitor to block apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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